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Compound of Interest

Compound Name: p-HYDROXYNOREPHEDRINE

Cat. No.: B107525

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis pathway of p-
hydroxynorephedrine from amphetamine, a significant metabolic route in humans. The
process is a two-step enzymatic conversion involving initial aromatic hydroxylation by
Cytochrome P450 2D6 (CYP2D6) followed by beta-hydroxylation by Dopamine [3-Hydroxylase
(DBH). This document details the underlying biochemistry, provides experimental protocols for
in vitro synthesis, and summarizes relevant quantitative data.

Introduction

The metabolism of amphetamine is a complex process yielding several metabolites, with p-
hydroxynorephedrine being a notable active product. This sympathomimetic metabolite is
formed through a sequential enzymatic cascade. The initial and rate-limiting step is the para-
hydroxylation of the amphetamine molecule to form p-hydroxyamphetamine. This reaction is
primarily catalyzed by the polymorphic enzyme CYP2D6 in the liver.[1][2] Subsequently, p-
hydroxyamphetamine is converted to p-hydroxynorephedrine through the action of dopamine
B-hydroxylase.[1] Understanding this pathway is critical for comprehending the
pharmacokinetics and pharmacological effects of amphetamine.

Synthesis Pathway

The synthesis of p-hydroxynorephedrine from amphetamine occurs in two distinct enzymatic
steps:
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Step 1: Aromatic Hydroxylation of Amphetamine to p-Hydroxyamphetamine
e Enzyme: Cytochrome P450 2D6 (CYP2D6)[1][2]

o Reaction: This enzyme introduces a hydroxyl group at the para-position of the phenyl ring of
amphetamine.

e Location: Primarily in the liver.[1]

Step 2: Beta-Hydroxylation of p-Hydroxyamphetamine to p-Hydroxynorephedrine

e Enzyme: Dopamine (-hydroxylase (DBH)[1]

e Reaction: This enzyme hydroxylates the benzylic carbon of p-hydroxyamphetamine.
o Cofactors: Ascorbic acid and molecular oxygen are required for this reaction.[3]

Below is a diagram illustrating this two-step synthesis pathway.
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Figure 1: Metabolic Pathway of Amphetamine to p-Hydroxynorephedrine
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Figure 2: Experimental Workflow for CYP2D6-mediated Hydroxylation
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Figure 3: Experimental Workflow for DBH-mediated Hydroxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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